Cas no 377052-03-4 ((2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 377052-03-4
• MF: C₂₀H₁₆N₄O₄S
• MW: 408.430442810059
• CID: 5437109
• Update Time: 2025-07-21

(2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dimethoxyanilino)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 2-Thiazoleacetonitrile, α-[[(3,4-dimethoxyphenyl)amino]methylene]-4-(3-nitrophenyl)-
• (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

• Inchi： 1S/C20H16N4O4S/c1-27-18-7-6-15(9-19(18)28-2)22-11-14(10-21)20-23-17(12-29-20)13-4-3-5-16(8-13)24(25)26/h3-9,11-12,22H,1-2H3
• InChI Key： QOFOLKZKBHHTOX-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC=C(N(=O)=O)C=2)N=1)(C#N)=CNC1C=CC(OC)=C(OC)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Chemical Profile of (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 377052-03-4)

CAS No. 377052-03-4 refers to a specialized organic compound belonging to the thiazole and nitrile chemical classes. This compound, (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of multiple functional groups, including dimethoxyphenyl, nitrophenyl, and thiazole, makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound's molecular structure incorporates a thiazole ring, which is a heterocyclic compound containing sulfur and nitrogen atoms. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The (2E)-configuration of the prop-2-enenitrile moiety suggests a specific spatial arrangement that could influence its interactions with biological targets. This geometric feature is often exploited in medicinal chemistry to optimize binding affinity and selectivity.

The 3-(3,4-dimethoxyphenyl)amino substituent introduces a phenolic group with methoxy substituents at the 3 and 4 positions. Dimethoxybenzene derivatives are frequently studied for their pharmacological effects, particularly in the context of central nervous system (CNS) disorders and neuroprotection. The combination of this moiety with the thiazole core may enhance the compound's ability to cross the blood-brain barrier, making it a valuable scaffold for developing novel therapeutics.

The 4-(3-nitrophenyl) group adds another layer of complexity to the molecule. Nitroaromatic compounds have been extensively investigated for their potential in modulating enzyme activity and signaling pathways. The nitro group can be metabolically reduced to an amine, which may alter the compound's pharmacokinetic properties. This transformation could be exploited to achieve targeted release or enhanced bioavailability in vivo.

Recent studies in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug design. Compounds like (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile exemplify this trend by integrating multiple pharmacophores into a single molecule. Such designs allow for simultaneous modulation of multiple targets, which can lead to synergistic effects and improved therapeutic outcomes.

One notable area of research involving this type of compound is its potential role in neurodegenerative diseases. The thiazole ring has been shown to interact with various neurotransmitter receptors and ion channels, making it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the nitrophenyl group may contribute to antioxidant activity, which is increasingly recognized as a key mechanism in neuroprotection.

In vitro studies have demonstrated that derivatives of this class can inhibit key enzymes involved in inflammation and oxidative stress. For instance, certain thiazole-based compounds have been reported to suppress the activity of cyclooxygenase (COX) and lipoxygenase (LOX), enzymes that play a crucial role in inflammatory responses. The presence of both dimethoxyphenyl and nitrophenyl groups may enhance these inhibitory effects by providing multiple interaction points with the enzyme active sites.

The compound's potential also extends to antimicrobial applications. Thiazole derivatives are known for their ability to disrupt bacterial cell membranes and inhibit bacterial growth. The structural features of this compound, including the nitrile group and the aromatic rings, may contribute to its antimicrobial properties by interfering with essential bacterial metabolic pathways.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy before conducting costly wet-lab experiments. Molecular docking studies have shown that this molecule can bind effectively to various protein targets relevant to human health. These virtual screening approaches have accelerated the drug discovery process by identifying promising candidates for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as nitration and methylation. The use of advanced synthetic techniques has allowed chemists to access complex structures like this one with increasing efficiency.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or reduced toxicity. By modifying specific functional groups or introducing new moieties, researchers can fine-tune the pharmacological profile of these molecules for specific therapeutic applications. Additionally, investigating the mechanism of action will provide valuable insights into how these compounds interact with biological systems at a molecular level.

The development of novel pharmaceuticals is an iterative process that relies on both experimental data and computational modeling. As our understanding of biological systems continues to grow, so does our ability to design molecules that target specific disease pathways effectively. Compounds like (2E)-3-(3,4-dimethoxyphenyl)amino-2-4-(3-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile represent an exciting frontier in medicinal chemistry where structure-based drug design meets cutting-edge biotechnology.